Cas no 1803710-37-3 (3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1803710-37-3
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4926499
• Update Time: 2025-05-19

3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H5ClF2N2/c9-6-5(1-3-12)2-4-13-7(6)8(10)11/h2,4,8H,1H2
• InChI Key： ZWFUYRJBJOZWFG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=CC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1803710-37-3)

3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features. This compound, identified by the chemical abstracts service number CAS No. 1803710-37-3, is a pyridine derivative characterized by the presence of a chloro substituent at the 3-position, a difluoromethyl group at the 2-position, and an acetonitrile moiety at the 4-position. These functional groups contribute to its unique reactivity and make it a valuable intermediate in synthetic chemistry.

The structural configuration of 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile allows for diverse chemical transformations, making it a cornerstone in the development of novel molecules. The chloro group provides a site for nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the acetonitrile group serves as a versatile handle for further derivatization, enabling the synthesis of complex pharmacophores.

In recent years, 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile has been extensively studied for its potential applications in medicinal chemistry. Its derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound’s ability to serve as a building block for more intricate structures has made it indispensable in academic and industrial research settings.

One of the most compelling aspects of 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile is its role in the synthesis of small-molecule inhibitors targeting key biological pathways. For instance, researchers have leveraged this compound to develop inhibitors of enzymes involved in cancer progression. The presence of the difluoromethyl group has been particularly noted for its ability to improve binding affinity and reduce susceptibility to metabolic degradation, thereby enhancing the efficacy of drug candidates.

Moreover, the compound’s utility extends beyond pharmaceutical applications. In agrochemical research, derivatives of 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile have been explored as potential leads for novel pesticides and herbicides. The structural motifs present in this compound contribute to its bioactivity against various pests, making it a promising candidate for crop protection strategies.

The synthetic methodologies employed in the preparation of 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile are also noteworthy. Traditional approaches often involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent advancements in catalytic systems have enabled more efficient synthetic routes, reducing the environmental impact and cost associated with its production.

Recent publications highlight innovative applications of 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile in drug discovery. For example, a study published in *Journal of Medicinal Chemistry* demonstrated its use as a precursor for kinase inhibitors. The authors reported that incorporating this compound into their molecular framework led to significant improvements in target binding affinity and selectivity. Such findings underscore its importance as a scaffold for developing next-generation therapeutics.

The versatility of 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile is further exemplified by its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns. These libraries are instrumental in identifying lead compounds for further development. The compound’s unique structural features make it an attractive candidate for generating diverse chemical space, thereby increasing the likelihood of discovering novel bioactive molecules.

In conclusion, 3-Chloro-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1803710-37-3) represents a significant advancement in synthetic organic chemistry and drug discovery. Its structural attributes and reactivity make it a valuable tool for researchers across multiple disciplines. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine and agriculture.